
Isopulegyl acetate molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isopulegyl acetate

Cat. No.: B1595335 Get Quote

Isopulegyl Acetate: Physicochemical Properties
Isopulegyl acetate is a chemical compound recognized for its characteristic sweet, mint-like

odor.[1] It exists as a clear, colorless liquid and is utilized in the flavor and fragrance industry.[1]

[2] This document outlines the core molecular properties of Isopulegyl acetate, providing

fundamental data for researchers and professionals in drug development and chemical

sciences.

Molecular Formula and Weight
The fundamental physicochemical properties of Isopulegyl acetate are summarized below.

These values are derived from its elemental composition and are critical for stoichiometric

calculations, analytical characterization, and formulation development.

Property Value Source

Molecular Formula C₁₂H₂₀O₂ PubChem[2], NIST[3]

Molecular Weight 196.29 g/mol PubChem[2], ChemicalBook[1]

Monoisotopic Mass 196.146329876 Da PubChem[2]

Note: The molecular weight may vary slightly between sources due to differences in the atomic

weights used for calculation. The provided values are standard and widely accepted.
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The molecular formula and weight of a compound like Isopulegyl acetate are not determined

via a singular experimental protocol but are rather fundamental properties derived from its

confirmed chemical structure.

Structural Elucidation: Techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are employed to

determine the precise arrangement of atoms and bonds within the molecule.

Formula Calculation: Once the structure is known (identifying 12 carbon atoms, 20 hydrogen

atoms, and 2 oxygen atoms), the molecular formula (C₁₂H₂₀O₂) is established.

Weight Calculation: The molecular weight is calculated by summing the atomic weights of all

constituent atoms based on the molecular formula. For example: (12 x ~12.011) + (20 x

~1.008) + (2 x ~15.999) ≈ 196.29 g/mol .

The logical derivation of these properties is illustrated in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1595335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Analysis

Elemental Composition

Calculated Properties

Isopulegyl Acetate
Molecular Structure
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Derivation of Molecular Properties for Isopulegyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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